Cas no 881040-43-3 (2-(4-chlorophenyl)imidazo1,2-apyrimidine-3-carbaldehyde)

• Product Name: 2-(4-chlorophenyl)imidazo1,2-apyrimidine-3-carbaldehyde
• CAS No: 881040-43-3
• MF: C₁₃H₈ClN₃O
• MW: 257.675121307373
• CID: 3055940
• PubChem ID: 4715007
• Update Time: 2025-06-09

2-(4-chlorophenyl)imidazo1,2-apyrimidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)imidazo[1,2-a]pyrimidine-3-carbaldehyde
• 881040-43-3
• STK893334
• F1996-0033
• BBL020644
• Z111566964
• SCHEMBL20587818
• AKOS001476142
• 2-(4-chlorophenyl)imidazo1,2-apyrimidine-3-carbaldehyde

• Inchi： 1S/C13H8ClN3O/c14-10-4-2-9(3-5-10)12-11(8-18)17-7-1-6-15-13(17)16-12/h1-8H
• InChI Key： LNUYRKFYGCLLJO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C=O)N2C=CC=NC2=N1

Computed Properties

• Exact Mass: 257.0355896Da
• Monoisotopic Mass: 257.0355896Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(4-chlorophenyl)imidazo1,2-apyrimidine-3-carbaldehyde

Professional Introduction to 2-(4-chlorophenyl)imidazo1,2-apyrimidine-3-carbaldehyde (CAS No. 881040-43-3)

2-(4-chlorophenyl)imidazo1,2-apyrimidine-3-carbaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 881040-43-3, belongs to the class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both imidazole and pyrimidine moieties, which are known for their role in various biological processes and have been extensively studied for their pharmacological properties.

The nomenclature of this compound provides a clear insight into its chemical structure. The presence of a chlorophenyl group at the 4-position suggests the presence of a chlorine substituent on a phenyl ring, which can influence the electronic properties and reactivity of the molecule. The imidazo1,2-apyrimidine core is a fused bicyclic system consisting of an imidazole ring connected to a pyrimidine ring, which is a common motif in many bioactive molecules. The aldehyde functional group at the 3-position of the imidazo1,2-apyrimidine ring further enhances its potential as a pharmacophore, allowing for various chemical modifications and biological interactions.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. The combination of an imidazole and pyrimidine scaffold in 2-(4-chlorophenyl)imidazo1,2-apyrimidine-3-carbaldehyde positions it as a promising candidate for further investigation. Studies have shown that such molecules can exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The chlorophenyl group, in particular, has been implicated in enhancing binding affinity to biological targets, making it a valuable feature in drug design.

In the context of contemporary research, this compound has been explored for its potential applications in addressing various diseases. For instance, imidazo1,2-apyrimidine derivatives have been reported to inhibit enzymes and receptors involved in pathogenic processes. The aldehyde group serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. This flexibility makes 2-(4-chlorophenyl)imidazo1,2-apyrimidine-3-carbaldehyde an attractive scaffold for structure-activity relationship (SAR) studies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations to introduce the necessary substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the heterocyclic core efficiently. The presence of the chlorophenyl group necessitates careful handling during synthesis to prevent unwanted side reactions.

Biological evaluation of 2-(4-chlorophenyl)imidazo1,2-apyrimidine-3-carbaldehyde has revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated its ability to interact with specific targets relevant to various diseases. For example, preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are key players in cancer progression. Additionally, its interaction with viral proteases has been explored as a potential strategy for antiviral therapy.

The pharmacokinetic profile of this compound is another critical aspect that needs to be addressed. Factors such as solubility, stability, and metabolic clearance play a significant role in determining its efficacy and safety. Computational modeling techniques have been utilized to predict these properties and guide optimization efforts. By leveraging molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how the molecule behaves within biological systems.

Future directions in the study of 2-(4-chlorophenyl)imidazo1,2-apyrimidine-3-carbaldehyde include exploring its potential in clinical settings through preclinical studies. These studies aim to evaluate its safety profile and therapeutic efficacy in animal models before human trials can be initiated. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research from bench to bedside.

The impact of this compound on drug discovery is significant due to its unique structural features and promising biological activities. As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-(4-chlorophenyl)imidazo1,2-apyrimidine-3-carbaldehyde will continue to play a crucial role in developing novel treatments for various diseases. The combination of innovative chemistry and interdisciplinary approaches will be key to unlocking the full potential of this molecule.